Cas no 54095-24-8 (2-bromo-5-(4-methoxyphenyl)thiophene)

• Product Name: 2-bromo-5-(4-methoxyphenyl)thiophene
• CAS No: 54095-24-8
• MF: C₁₁H₉BrOS
• MW: 269.157561063766
• MDL: MFCD01927377
• CID: 939647
• PubChem ID: 901519
• Update Time: 2025-05-25

2-bromo-5-(4-methoxyphenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(4-methoxyphenyl)thiophene
• 2-bromo-5-(4-methoxy-phenyl)-thiophene
• 5-(4-methoxylphenyl)-2-bromothiophene
• 5-Brom-2-(p-methoxyphenyl)-thiophen
• SY295773
• F86645
• 54095-24-8
• MFCD01927377
• AI-942/13331494
• DTXSID70358525
• 2-bromo-5-(4-methoxyphenyl) thiophene
• JERXMXIBBDYMDR-UHFFFAOYSA-N
• SCHEMBL1180440

• MDL： MFCD01927377
• Inchi： 1S/C11H9BrOS/c1-13-9-4-2-8(3-5-9)10-6-7-11(12)14-10/h2-7H,1H3
• InChI Key： JERXMXIBBDYMDR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2C=CC(=CC=2)OC)S1

Computed Properties

• Exact Mass: 267.95600
• Monoisotopic Mass: 267.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.5Ų

Experimental Properties

• PSA: 37.47000
• LogP: 4.18620

Additional information on 2-bromo-5-(4-methoxyphenyl)thiophene

Professional Introduction to 2-bromo-5-(4-methoxyphenyl)thiophene (CAS No. 54095-24-8)

2-bromo-5-(4-methoxyphenyl)thiophene, with the chemical formula C₁₁H₈BrO, is a significant compound in the field of organic synthesis and pharmaceutical research. This heterocyclic aromatic compound features a thiophene core substituted with a bromine atom at the 2-position and a 4-methoxyphenyl group at the 5-position. Its unique structural properties make it a valuable intermediate in the synthesis of various biologically active molecules.

The CAS number 54095-24-8 uniquely identifies this compound and serves as a key reference in scientific literature and databases. The presence of both bromine and methoxy functional groups provides versatile reactivity, enabling its use in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, 2-bromo-5-(4-methoxyphenyl)thiophene has garnered attention in the development of novel pharmaceuticals. Its thiophene scaffold is a common motif in many bioactive compounds, including antiviral, anticancer, and anti-inflammatory agents. The bromine substituent at the 2-position facilitates further functionalization, allowing chemists to tailor the molecule for specific biological targets.

One of the most compelling applications of this compound is in the synthesis of thiophene-based materials with enhanced electronic properties. Thiophenes are well-known for their conjugated systems, which contribute to their semiconducting behavior. Researchers have explored 2-bromo-5-(4-methoxyphenyl)thiophene as a precursor for organic semiconductors, demonstrating its potential in creating efficient light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The 4-methoxyphenyl group not only influences the electronic properties but also improves solubility and processability, making it an attractive candidate for optoelectronic applications.

Recent studies have highlighted the role of 2-bromo-5-(4-methoxyphenyl)thiophene in medicinal chemistry. For instance, it has been utilized as a building block in the synthesis of kinase inhibitors, which are crucial in targeted cancer therapies. The combination of bromine and methoxy groups allows for selective modifications, enabling the development of highly potent and selective drug candidates. Additionally, its incorporation into heterocyclic frameworks has shown promise in modulating enzyme activity and receptor binding.

The compound's structural versatility also makes it valuable in materials science. Researchers have investigated its use in designing metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), where thiophene derivatives contribute to high surface area and tunable pore structures. These materials have potential applications in gas storage, catalysis, and separation technologies.

In conclusion, 2-bromo-5-(4-methoxyphenyl)thiophene (CAS No. 54095-24-8) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists, pharmacologists, and materials scientists alike. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation in both academia and industry.